Cas no 1540289-13-1 (4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole)

4-Methyl-5-(pyrrolidin-3-yl)-1H-imidazole is a heterocyclic compound featuring an imidazole core substituted with a methyl group at the 4-position and a pyrrolidin-3-yl moiety at the 5-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a valuable intermediate or scaffold for drug discovery. The pyrrolidine ring enhances conformational flexibility, potentially improving binding affinity in bioactive molecules. Its imidazole component contributes to hydrogen bonding and metal coordination properties, making it useful in catalysis or coordination chemistry. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in medicinal chemistry and material science research.
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole structure
1540289-13-1 structure
Product Name:4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
CAS No:1540289-13-1
MF:C8H13N3
MW:151.208921194077
CID:6066118
PubChem ID:82594904
Update Time:2025-05-24

4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
    • 1H-Imidazole, 4-methyl-5-(3-pyrrolidinyl)-
    • 1540289-13-1
    • EN300-1670015
    • Inchi: 1S/C8H13N3/c1-6-8(11-5-10-6)7-2-3-9-4-7/h5,7,9H,2-4H2,1H3,(H,10,11)
    • InChI Key: JLAJCBAUZUXVNZ-UHFFFAOYSA-N
    • SMILES: C1NC(C2CCNC2)=C(C)N=1

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • Density: 1.105±0.06 g/cm3(Predicted)
  • Boiling Point: 381.9±30.0 °C(Predicted)
  • pka: 14.90±0.10(Predicted)

4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1670015-0.05g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
0.05g
$1080.0 2023-06-04
Enamine
EN300-1670015-0.1g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
0.1g
$1131.0 2023-06-04
Enamine
EN300-1670015-0.25g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
0.25g
$1183.0 2023-06-04
Enamine
EN300-1670015-0.5g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
0.5g
$1234.0 2023-06-04
Enamine
EN300-1670015-1.0g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
1g
$1286.0 2023-06-04
Enamine
EN300-1670015-2.5g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
2.5g
$2520.0 2023-06-04
Enamine
EN300-1670015-5.0g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
5g
$3728.0 2023-06-04
Enamine
EN300-1670015-10.0g
4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole
1540289-13-1
10g
$5528.0 2023-06-04

Additional information on 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole

4-Methyl-5-(pyrrolidin-3-yl)-1H-imidazole: A Comprehensive Overview

4-Methyl-5-(pyrrolidin-3-yl)-1H-imidazole, identified by the CAS registry number 1540289-13-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The imidazole ring is further substituted with a methyl group at position 4 and a pyrrolidin-3-yl group at position 5, which imparts unique chemical and biological properties to the molecule.

The synthesis of 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or traditional nucleophilic substitution methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within the molecule, enhancing its potential for enantioselective applications in drug discovery.

One of the most promising applications of this compound lies in its potential as a lead molecule in medicinal chemistry. The imidazole core is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold for drug design. Researchers have explored its role as an inhibitor of kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole has been studied for its electronic properties, which make it a candidate for use in organic electronics and optoelectronic devices. Its ability to undergo redox reactions and form stable radical intermediates has been leveraged in the development of new materials for batteries and sensors.

The structural versatility of this compound is further highlighted by its ability to participate in various supramolecular interactions, including π–π stacking and van der Waals forces. These interactions have been exploited in the design of self-assembled monolayers and nanomaterials with tailored physical properties.

Recent studies have also focused on the environmental fate and toxicity of 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole. Understanding its biodegradation pathways and potential ecotoxicological effects is crucial for ensuring its safe use in industrial and medical applications.

In conclusion, 4-methyl-5-(pyrrolidin-3-yl)-1H-imidazole (CAS No. 1540289-13-1) stands as a testament to the diversity and utility of heterocyclic compounds in modern chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and interdisciplinary research efforts, positions it as a key player in advancing both therapeutic development and materials science.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.